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Compound of Interest

Compound Name: 2,6-Dibromopyrazine

Cat. No.: B1357810 Get Quote

For researchers, scientists, and professionals in drug development, 2,6-Dibromopyrazine is a

heterocyclic compound of significant interest. Its unique molecular architecture, characterized

by a pyrazine ring substituted with two bromine atoms, makes it a versatile building block in the

synthesis of complex organic molecules. This guide provides a comprehensive overview of its

core properties, including its molecular structure and weight, and serves as a technical

resource for its application in research and development.

Molecular Structure and Properties
2,6-Dibromopyrazine is a halogenated aromatic heterocycle. The presence of bromine atoms

at the 2 and 6 positions of the pyrazine ring significantly influences its chemical reactivity,

making it a key intermediate in various synthetic pathways, particularly in the development of

pharmaceuticals and agrochemicals.[1]

A summary of the key physicochemical properties of 2,6-Dibromopyrazine is presented in the

table below. This data is essential for its handling, characterization, and application in

experimental settings.
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Property Value Reference

Molecular Formula C₄H₂Br₂N₂ [1][2][3][4][5]

Molecular Weight 237.88 g/mol [1][2][4]

CAS Number 23229-25-6 [1][2][3][4]

Appearance
White to light yellow powder or

crystals
[1]

Melting Point 51-55 °C [1][2][6]

Boiling Point 233.6 °C at 760 mmHg [2][5]

SMILES BrC1=CN=CC(Br)=N1 [3][4]

InChI Key
JXKQTRCEKQCAGH-

UHFFFAOYSA-N
[3][5]

Molecular Structure Diagram
The structural representation of 2,6-Dibromopyrazine is crucial for understanding its chemical

behavior and steric properties. The following diagram, generated using the DOT language,

illustrates the arrangement of atoms and bonds within the molecule.

Molecular structure of 2,6-Dibromopyrazine.

This technical guide is intended for informational purposes for research and development

professionals. For detailed experimental protocols and safety information, please refer to

specific literature and safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. chemimpex.com [chemimpex.com]

2. 2,6-Dibromopyrazine | 23229-25-6 [sigmaaldrich.com]

3. 2,6-Dibromopyrazine, 95% 5 g | Request for Quote | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

4. 23229-25-6|2,6-Dibromopyrazine|BLD Pharm [bldpharm.com]

5. buildingblock.bocsci.com [buildingblock.bocsci.com]

6. 2,6-Dibromopyrazine | 23229-25-6 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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